N-(2-(2-(4-fluorophenyl)thiazol-4-yl)ethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C19H16F4N2O2S2/c20-16-7-3-14(4-8-16)18-25-17(11-28-18)9-10-24-29(26,27)12-13-1-5-15(6-2-13)19(21,22)23/h1-8,11,24H,9-10,12H2
• InChI Key: VXPPMWGZAUUHHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CS(=O)(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)F)C(F)(F)F
• Molecular Formula: C19H16F4N2O2S2
• Molecular Weight: 444.5 g/mol

Description

N-(2-(2-(4-fluorophenyl)thiazol-4-yl)ethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C19H16F4N2O2S2 and its molecular weight is 444.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A study on the synthesis and characterization of Celecoxib derivatives, including similar compounds, explored their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. The research demonstrated that certain derivatives exhibited significant anti-inflammatory and analgesic activities without causing tissue damage, highlighting their therapeutic potential. Additionally, some compounds showed modest inhibition of HCV NS5B RdRp activity, suggesting their use in treating hepatitis C (Ş. Küçükgüzel et al., 2013).

Chemical Transformations

The compound's relevance extends to chemical synthesis techniques. For instance, fluorinated sulfinate salts derived from benzo[d]thiazol-2-yl sulfones, through a process involving the compound , have been used in fluoroalkylation/aryl migration/SO2 extrusion of conjugated N-arylsulfonylated amides. This illustrates the compound's utility in creating fluorinated organic molecules, which are important in pharmaceuticals and agrochemicals (Zhengbiao He et al., 2015).

Drug Metabolism

Research on drug metabolism has utilized similar compounds to prepare mammalian metabolites of biaryl-bis-sulfonamide AMPA receptor potentiators using Actinoplanes missouriensis. This highlights the compound's role in studying drug metabolism and developing analytical standards for monitoring drug metabolites during clinical investigations (M. Zmijewski et al., 2006).

Environmental Analysis

In environmental analysis, techniques for detecting sulfonic and oxanilic acid degradates of herbicides in natural water involve processes related to the chemical structure of interest. This research contributes to understanding the environmental fate and transport of herbicides, enhancing the detection methods for environmental pollutants (L. Zimmerman et al., 2002).